molecular formula C10H9ClN2O2 B8664320 4-[[(6-chloropyridin-3-yl)methyl]amino]furan-2(5H)-one CAS No. 141453-41-0

4-[[(6-chloropyridin-3-yl)methyl]amino]furan-2(5H)-one

Cat. No.: B8664320
CAS No.: 141453-41-0
M. Wt: 224.64 g/mol
InChI Key: CWXIINKRSFWRIP-UHFFFAOYSA-N
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Description

4-[[(6-chloropyridin-3-yl)methyl]amino]furan-2(5H)-one is a useful research compound. Its molecular formula is C10H9ClN2O2 and its molecular weight is 224.64 g/mol. The purity is usually 95%.
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Properties

CAS No.

141453-41-0

Molecular Formula

C10H9ClN2O2

Molecular Weight

224.64 g/mol

IUPAC Name

3-[(6-chloropyridin-3-yl)methylamino]-2H-furan-5-one

InChI

InChI=1S/C10H9ClN2O2/c11-9-2-1-7(5-13-9)4-12-8-3-10(14)15-6-8/h1-3,5,12H,4,6H2

InChI Key

CWXIINKRSFWRIP-UHFFFAOYSA-N

Canonical SMILES

C1C(=CC(=O)O1)NCC2=CN=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

On a water separator, 5.00 g (35.1 mmol) of 1-(6-chloropyridin-3-yl)methylamine, 3.51 g (35.1 mmol) of tetronic acid and 20 mg (0.12 mmol) of 4-toluenesulphonic acid in 200 ml of toluene are heated under reflux for 24 hours. The reaction mixture is concentrated, and the residue that remains is then purified by column chromatography on silica gel (silica gel 60—Merck, particle size: 0.04 to 0.063 mm) using the mobile phase ethyl acetate. This gives 4.96 g (63% of theory) of 4-[[(6-chloropyridin-3-yl)methyl]amino]furan-2(5H)-one, which can be used for subsequent reactions.
Name
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0 (± 1) mol
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Reaction Step One
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5 g
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3.51 g
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20 mg
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reactant
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200 mL
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solvent
Reaction Step One

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